N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-1-phenylmethanesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C22H28N2O4S/c1-16(2)13-24-19-12-18(10-11-20(19)28-15-22(3,4)21(24)25)23-29(26,27)14-17-8-6-5-7-9-17/h5-12,16,23H,13-15H2,1-4H3
• InChI Key: UMVMRLMVKFIPFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NS(=O)(=O)CC3=CC=CC=C3)OCC(C1=O)(C)C
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol
• CAS No.: 922004-32-8

Description

“N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-1-phenylmethanesulfonamide” is a complex organic compound. The molecule is part of the cycloalkanes family, which are cyclic hydrocarbons. Cycloalkanes only contain carbon-hydrogen bonds and carbon-carbon single bonds, but in cycloalkanes, the carbon atoms are joined in a ring.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to its cycloalkane nature and the various substituents it contains. Cycloalkanes are not all flat molecules. All of the cycloalkanes, from cyclopentane upwards, exist as "puckered rings".

Scientific Research Applications

Synthesis and Structural Analysis

• A study detailed the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids, which are structurally similar to the queried compound. These hybrids demonstrate potential in nonlinear optical (NLO) applications due to their significant hyperpolarizability properties (Almansour et al., 2016).

Novel Polycyclic Systems

• Research on the synthesis of new polycyclic systems containing 1,4-benzodiazepine and isoindolinone fragments showed the creation of novel fused pentacyclic systems, relevant to the structural study of similar compounds (Ukhin et al., 2011).

Potential Biological Activities

• A study synthesized 11-substituted 3,3-dimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4] diazepin-1-ones, indicating moderate analgesic activity for the 11-phenyl derivative, which is structurally similar to the queried compound (Matsuo et al., 1985).

Photophysical Properties

• A study on the synthesis, crystal structure, and photophysical properties of dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a nonplanar oxazapolyheterocycle, demonstrated strong blue emission in dichloromethane, relevant to the photophysical properties of similar compounds (Petrovskii et al., 2017).

Antimicrobial Activities

• Research into the synthesis and antimicrobial activities of novel β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes, similar in structure to the queried compound, exhibited significant activities against bacterial and fungal strains (Babu et al., 2013).

Multicomponent Syntheses

• A novel one-pot multicomponent reaction involving 2-aminophenols, Meldrum's acid, and isocyanides led to the synthesis of tetrahydrobenzo[b][1,4]oxazepine or malonamide derivatives at ambient temperature (Shaabani et al., 2010).

Process Development in Drug Synthesis

• The process development and scale-up of a benzoxazepine-containing kinase inhibitor, which includes a tetrahydrobenzo[f][1,4]oxazepine core, demonstrates the importance of such structures in drug development (Naganathan et al., 2015).